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Summary

| GC-MS/MS for Genotoxic Impurity [1] | • Analyte: Allyl chloride (genotoxic impurity) • Linearity: 30%

to 150% of spec level • LOD/LOQ: 0.005 ppm / 0.01 ppm • Specificity: Confirmed • Accuracy/Precision:

Meets ICH criteria | • Matrix: Gemfibrozil drug substance • Preparation: Direct analysis of dissolved

sample | • Column: USP G27 (5% diphenyl, 95% dimethylpolysiloxane), 30m x 0.32mm ID, 1.5µm film. •

Carrier Gas: Helium, 2.0 mL/min. • Detection: MS/MS in selective reaction monitoring mode. • Elution:

Thermal gradient program. | | LC/MS for Bioanalysis [2] | • Analyte: Gemfibrozil • Linearity: 0.5 to 50

µg/mL • LOQ: 0.5 µg/mL • Intra-day Precision: 1.6% - 10.7% RSD • Intra-day Accuracy: 85.6% -

108.7% of expected value | • Matrix: Human plasma (EDTA-anticoagulated) • Preparation: Protein

precipitation with acetonitrile | • Column: C18 (50 x 2.1 mm, 5µm). • Mobile Phase: 0.1% formic acid in

50:50 acetonitrile/water. • Flow Rate: 300 µL/min. • Detection: Single quadrupole MS, ESI+ mode, SIM at

m/z 251.5. • Internal Standard: Deuterated gemfibrozil (GFZ-d6). | | UV-Spectrophotometry for

Formulation [3] | • Analyte: Gemfibrozil in microemulsions • Linearity (R²): 0.9984 • Precision (CV): <

5% • Accuracy (Recovery): 98% - 102% • Wavelength: 276 nm | • Matrix: Microemulsion formulation •

Preparation: Dissolution in absolute ethanol | • Instrument: UV Spectrophotometer. • Detection:

Absorbance measured at 276 nm. • Procedure: Calibration curve constructed from 0.02 to 0.09 mg/mL in

ethanol. |
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Detailed Experimental Workflows

To further aid in understanding the procedural details, here are the experimental workflows for the GC-

MS/MS and LC/MS methods.

Gemfibrozil Drug Substance

Sample Preparation
(Dissolution)

GC Separation
Column: USP G27 (30m)

Carrier Gas: Helium, 2.0 mL/min

MS/MS Detection
Triple Quadrupole

LOD: 0.005 ppm, LOQ: 0.01 ppm

Data Analysis
(Quantification of Allyl Chloride)

Click to download full resolution via product page
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Human Plasma Sample

Protein Precipitation
with Acetonitrile

Internal Standard: GFZ-d6 added

LC Separation
Column: C18 (50x2.1mm, 5µm)

Mobile Phase: 0.1% Formic Acid / ACN

MS Detection
Single Quadrupole, ESI+

SIM at m/z 251.5

Data Analysis
(Quantification of Gemfibrozil)

Click to download full resolution via product page

Key Selection Guide

For Trace-Level Genotoxic Impurity Analysis: The GC-MS/MS method is the definitive choice due
to its exceptional sensitivity (parts-per-billion level) and selectivity, which is critical for meeting

stringent regulatory requirements for impurity profiling [1].
For Pharmacokinetic and Bioavailability Studies: The LC/MS method is highly suitable. Its

sensitivity and specificity in a complex biological matrix like plasma, combined with the use of a
deuterated internal standard for accuracy, make it ideal for such applications [2].

For Routine Quality Control of Formulations: The UV-Spectrophotometry method offers a cost-
effective, rapid, and robust solution. Its validation for analyzing gemfibrozil in microemulsions

demonstrates its utility for routine checks where extreme sensitivity is not required [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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